Cas no 65947-37-7 (Allyl 2-(Acetylamino)-2-deoxy-4,6-O-(phenylmethylene)-β-D-glucopyranoside)

• Product Name: Allyl 2-(Acetylamino)-2-deoxy-4,6-O-(phenylmethylene)-β-D-glucopyranoside
• CAS No: 65947-37-7
• MF: C₁₈H₂₃NO₆
• MW: 349.37832570076
• CID: 826457
• PubChem ID: 11783040
• Update Time: 2025-04-19

Allyl 2-(Acetylamino)-2-deoxy-4,6-O-(phenylmethylene)-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Allyl 2-(Acetylamino)-2-deoxy-4,6-O-(phenylmethylene)-β-D-glucopyranoside
• .beta.-D-Glucopyranoside, 2-propenyl 2-(acetylamino)-2-deoxy-4,6-O-(phenylmethylene)-
• ALLYL 2-(ACETYLAMINO)-2-DEOXY-4,6-O-(PHENYLMETHYLENE)-ß-D-GLUCOPYRANOSIDE
• allyl 2-acetamido-(R)-4,6-O-benzylidene-2-deoxy-β-D-glucopyranoside
• Allyl 2-(Acetylamino)-2-deoxy-4,6-O-(phenylmethylene)-Beta-D-glucopyranoside
• ALLYL-2-ACETAMIDO-4,6-O-BENZYLIDENE-2-DEOXY-B-D-GLUCOPYRANOSIDE
• W-203442
• ALLYL 2-(ACETYLAMINO)-2-DEOXY-4,6-O-(PHENYLMETHYLENE)-?-D-GLUCOPYRANOSIDE
• 65947-37-7
• 2-Propenyl 2-(Acetylamino)-2-deoxy-4,6-O-(phenylmethylene)-beta-D-glucopyranoside
• Allyl 2-acetamido-4,6-O-benzylidene-2-deoxy-b-D-glucopyranoside
• RZNDVHTWHYQMRO-DBISQMLMSA-N
• Prop-2-en-1-yl 4,6-O-benzylidene-2-deoxy-2-[(1-hydroxyethylidene)amino]hexopyranoside
• SCHEMBL8058114
• DTXSID80984430
• N-[(4Ar,6R,7R,8R,8aS)-8-hydroxy-2-phenyl-6-prop-2-enoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]acetamide

• Inchi： 1S/C18H23NO6/c1-3-9-22-18-14(19-11(2)20)15(21)16-13(24-18)10-23-17(25-16)12-7-5-4-6-8-12/h3-8,13-18,21H,1,9-10H2,2H3,(H,19,20)/t13-,14-,15-,16-,17?,18-/m1/s1
• InChI Key： RZNDVHTWHYQMRO-DBISQMLMSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]2[C@H]1COC(C1C=CC=CC=1)O2)O)NC(C)=O)OCC=C

Computed Properties

• Exact Mass: 349.15300
• Monoisotopic Mass: 349.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.272
• Boiling Point: 599.33°C at 760 mmHg
• Flash Point: 316.264°C
• Refractive Index: 1.57
• PSA: 86.25000
• LogP: 1.28460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins Pyranodioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins